2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide

• Molecular Formula: C18H13Cl2NO2S
• Molecular Weight: 378.3 g/mol
• IUPAC Name: 2,5-dichloro-N-(1,2-dihydroacenaphthylen-5-yl)benzenesulfonamide
• InChI: InChI=1S/C18H13Cl2NO2S/c19-13-7-8-15(20)17(10-13)24(22,23)21-16-9-6-12-5-4-11-2-1-3-14(16)18(11)12/h1-3,6-10,21H,4-5H2
• InChI Key: NEKXCOKEFMMNRZ-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC3=C(C=CC1=C23)NS(=O)(=O)C4=C(C=CC(=C4)Cl)Cl
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NS(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

Description

2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide, also known as DAS, is a chemical compound that has been widely studied for its potential applications in scientific research. DAS is a sulfonamide derivative that has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further study in a variety of different fields.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide is not yet fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. Specifically, 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in a number of different cellular processes including DNA repair, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
In addition to its potential applications in cancer research, 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide has also been shown to have a number of other interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. It has also been shown to inhibit the activity of the protein tyrosine phosphatase PTP1B, which is involved in the regulation of insulin signaling.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide in lab experiments is that it is a relatively simple and inexpensive compound to synthesize. It has also been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further study in a variety of different fields. However, one limitation of using 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide in lab experiments is that its mechanism of action is not yet fully understood, which may make it difficult to interpret certain experimental results.

Future Directions

There are a number of different future directions that could be pursued in the study of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide. One area that is ripe for further study is the potential use of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide as a cancer treatment. Additional studies could be conducted to further elucidate its mechanism of action and to determine its efficacy in animal models and clinical trials. Other potential areas for future research include the use of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide in the treatment of other diseases such as diabetes, as well as the development of new synthetic methods for the production of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide and related compounds.

Synthesis Methods

The synthesis of 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide is a relatively straightforward process that involves the reaction of 2,5-dichloro-4-nitrobenzenesulfonamide with 1,2-dihydro-5-acenaphthylenamine in the presence of a reducing agent such as iron powder. The resulting product is then purified using standard chromatography techniques to yield the final compound.

Scientific Research Applications

2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide has been shown to have a number of potential applications in scientific research. One area where it has been studied extensively is in the field of cancer research. 2,5-dichloro-N-(1,2-dihydro-5-acenaphthylenyl)benzenesulfonamide has been shown to inhibit the growth of a number of different cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in these cells, suggesting that it may have potential as a cancer treatment.